Cas no 56520-98-0 (4-Ethyl-2-nitrophenol)

4-Ethyl-2-nitrophenol is a nitrophenol derivative characterized by the presence of an ethyl group at the para position and a nitro group at the ortho position relative to the hydroxyl group. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of dyes, pharmaceuticals, and agrochemicals. Its distinct substitution pattern enhances reactivity in electrophilic aromatic substitution and coupling reactions, making it valuable for constructing complex molecular frameworks. The nitro group contributes to its electron-withdrawing properties, while the ethyl group influences solubility and steric effects. Proper handling is required due to its potential toxicity and irritant properties.

4-Ethyl-2-nitrophenol structure

Product Name:4-Ethyl-2-nitrophenol

CAS No:56520-98-0

MF:C₈H₉NO₃

MW:167.161962270737

MDL:MFCD16742721

CID:374159

PubChem ID:91901

Update Time:2025-10-09

4-Ethyl-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

- 4-Ethyl-2-nitrophenol
- Phenol,4-ethyl-2-nitro-
- 2-Nitro-4-ethylphenol
- H11LD71YUH
- SCHEMBL1025776
- EN300-78784
- DTXSID60205074
- NS00033533
- NKWRRUKHBWTRPY-UHFFFAOYSA-N
- J-515284
- CS-0168195
- UNII-H11LD71YUH
- AKOS011654726
- 56520-98-0
- FT-0706853
- AS-33380
- SY111068
- Z979482328
- AMY28532
- Phenol, 4-ethyl-2-nitro-
- EINECS 260-239-3
- MFCD16742721
- DTXCID60127565
- ALBB-025877
- DB-094851
- 4-Ethyl-2-nitrophenol;
- MDL： MFCD16742721
- Inchi： 1S/C8H9NO3/c1-2-6-3-4-8(10)7(5-6)9(11)12/h3-5,10H,2H2,1H3
- InChI Key： NKWRRUKHBWTRPY-UHFFFAOYSA-N
- SMILES： OC1C=CC(=CC=1[N+](=O)[O-])CC

Computed Properties

Exact Mass: 167.05827
Monoisotopic Mass: 167.058243149g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 166
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 66Å²

Experimental Properties

Density: 1.261±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 267.0±20.0 ºC (760 Torr),
Flash Point: 116.8±10.2 ºC,
Solubility: Very slightly soluble (0.69 g/l) (25 º C),
PSA: 63.37

4-Ethyl-2-nitrophenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019145997-1g	4-Ethyl-2-nitrophenol	56520-98-0	95%	1g	$199.82	2023-09-01
Alichem	A019145997-5g	4-Ethyl-2-nitrophenol	56520-98-0	95%	5g	$655.08	2023-09-01
Apollo Scientific	OR942786-250mg	4-Ethyl-2-nitrophenol	56520-98-0	98%	250mg	£39.00	2024-05-25
Apollo Scientific	OR942786-1g	4-Ethyl-2-nitrophenol	56520-98-0	98%	1g	£51.00	2024-05-25
TRC	E939790-25mg	4-Ethyl-2-nitrophenol	56520-98-0		25mg	$ 50.00	2022-06-05
TRC	E939790-50mg	4-Ethyl-2-nitrophenol	56520-98-0		50mg	$ 70.00	2022-06-05
TRC	E939790-250mg	4-Ethyl-2-nitrophenol	56520-98-0		250mg	$ 230.00	2022-06-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E915282-500mg	4-ethyl-2-nitrophenol	56520-98-0	95%	500mg	612.00	2021-05-17
abcr	AB415608-250 mg	4-Ethyl-2-nitrophenol; .	56520-98-0		250mg	€84.90	2023-04-24
abcr	AB415608-1 g	4-Ethyl-2-nitrophenol; .	56520-98-0		1g	€117.60	2023-04-24